N-(furan-2-ylmethyl)-3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-3-oxo-5-(oxolan-2-ylmethyl)-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C23H22N4O4/c28-22(24-12-17-8-4-10-30-17)19-14-26(13-18-9-5-11-31-18)15-20-21(19)25-27(23(20)29)16-6-2-1-3-7-16/h1-4,6-8,10,14-15,18H,5,9,11-13H2,(H,24,28)
• InChI Key: GHMFOCAFZTUTAA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=C3C(=NN(C3=O)C4=CC=CC=C4)C(=C2)C(=O)NCC5=CC=CO5
• Molecular Formula: C23H22N4O4
• Molecular Weight: 418.4 g/mol
• CAS No.: 921823-93-0

Description

N-(furan-2-ylmethyl)-3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C23H22N4O4 and its molecular weight is 418.453. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Transformations

• N-(furan-2-ylmethyl)-3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide and related compounds have been studied for their synthesis and transformation processes. The compounds were synthesized through various chemical reactions and modifications, showcasing the versatility and adaptability of these chemical structures in laboratory settings (El’chaninov, Aleksandrov, & Stepanov, 2018).

Utility in Heterocyclic Chemistry

• The compound's framework has been utilized in the synthesis of various heterocyclic compounds. This includes the development of novel 1,2,4-oxadiazole heterocyclic compounds containing 2-H-pyranopyridine-2-one moiety and related compounds, indicating its significance in the creation of diverse heterocyclic structures with potential applications in various fields of chemistry and pharmacology (Kumar & Mashelker, 2007).

Antiprotozoal Applications

• Research has been conducted on derivatives of this compound for their potential use as antiprotozoal agents. This highlights the compound's relevance in the development of new treatments for protozoal infections, demonstrating its potential impact in medicinal chemistry and drug development (Ismail et al., 2004).

Development of Novel Compounds

• The compound has been a basis for the development of various novel chemical entities, including the synthesis of thio- and furan-fused heterocycles, which are of interest in the exploration of new therapeutic agents and materials (Ergun et al., 2014).

Exploration of Chemical Properties

• Studies have also focused on exploring the chemical properties and reactions of this compound and its derivatives. This includes investigations into the synthesis, reactivity, and potential applications of these compounds in various chemical processes and industries (Levai et al., 2002).